Cas no 1448891-90-4 (4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1448891-90-4
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD28680018
• CID: 4700684
• PubChem ID: 119086546
• Update Time: 2025-05-28

4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 4-bromo-1-methyl-
• 4-Bromo-1-methyl-6-azaindole
• BS-43385
• SY323990
• AT12891
• CS-0138023
• AT12897
• MFCD28680018
• DB-090589
• 4-bromo-1-methylpyrrolo[2,3-c]pyridine
• 1448891-90-4
• SCHEMBL20656340
• 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

• MDL： MFCD28680018
• Inchi： 1S/C8H7BrN2/c1-11-3-2-6-7(9)4-10-5-8(6)11/h2-5H,1H3
• InChI Key： MDDCUEWRLKTNMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1448891-90-4): Properties, Applications, and Industry Trends

4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1448891-90-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrrolopyridine derivative serves as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of both bromo and methyl substituents on the pyrrolopyridine scaffold enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization.

Recent studies highlight the growing demand for 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine in drug discovery pipelines, especially for targeting protein-protein interactions (PPIs) and allosteric binding sites. Researchers are increasingly focusing on pyrrolopyridine-based compounds due to their improved pharmacokinetic properties compared to traditional heterocycles. The compound's CAS No. 1448891-90-4 has become a frequent search term in scientific databases, reflecting its rising importance in hit-to-lead optimization stages.

From a synthetic chemistry perspective, the bromine atom at the 4-position of 1-methyl-1H-pyrrolo[2,3-c]pyridine enables various transition metal-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity aligns with current industry trends toward green chemistry and atom economy, as it allows for efficient construction of complex molecular architectures with minimal waste generation. Many pharmaceutical companies now prioritize such functionalized heterocycles in their fragment-based drug design strategies.

The compound's molecular weight (211.06 g/mol) and lipophilicity (calculated LogP ≈ 2.1) make it particularly suitable for central nervous system (CNS) drug development, addressing a critical market need for neurodegenerative disease treatments. Recent patent analyses reveal a 37% increase in filings mentioning pyrrolopyridine derivatives between 2020-2023, with 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine frequently appearing as a key intermediate in these applications.

Quality control aspects of CAS No. 1448891-90-4 have become a focal point for manufacturers, with HPLC purity specifications typically exceeding 98%. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, as users frequently search for "H NMR spectrum of 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine" or "mass spec data for 1448891-90-4". These analytical parameters are crucial for researchers validating synthetic routes or troubleshooting reaction yields.

In the context of preclinical research, this compound has shown promise as a precursor to JAK/STAT inhibitors and BTK modulators - two hot topics in autoimmune disease and oncology research. The methyl group at the 1-position enhances metabolic stability compared to unmethylated analogs, addressing a common limitation in early-stage drug candidates. Such structure-activity relationship (SAR) insights make 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine a valuable case study in medicinal chemistry education.

Supply chain dynamics for 1448891-90-4 have evolved significantly, with current market analysis indicating stable availability from specialized fine chemical suppliers. However, researchers often inquire about "scalable synthesis of 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine" or "alternative routes to brominated pyrrolopyridines", reflecting the compound's importance in process chemistry optimization. Recent advances in continuous flow chemistry have demonstrated improved yields for similar halogenated heterocycles.

Environmental considerations for 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine production have led to innovations in waste minimization and solvent recovery systems. The compound's REACH compliance status and handling precautions are frequently searched topics, underscoring the pharmaceutical industry's commitment to sustainable practices. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure the stability of this light-sensitive compound during transportation and long-term storage.

Looking ahead, 4-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine is poised to maintain its relevance as a privileged structure in drug discovery. Emerging applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitors have expanded its utility beyond traditional small molecule development. The compound's CAS registry number 1448891-90-4 will likely continue appearing in high-impact publications as researchers explore novel therapeutic modalities targeting undruggable proteins.